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Compound of Interest

Compound Name: C55H72MgN4O5

Cat. No.: B15707087

Get Quote

Technical Support Center: Chlorophyll a
Extraction
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to help researchers, scientists, and drug development professionals prevent

the degradation of chlorophyll a to pheophytin during extraction.

Troubleshooting Guide
Problem: The chlorophyll extract is an olive-green or brownish color instead of bright green.

This color change is a primary indicator of chlorophyll a degradation to pheophytin a. Here are

the potential causes and solutions:
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Potential Cause Troubleshooting Steps

Acidic Conditions

The most common cause of pheophytin

formation is exposure to acidic pH. Cellular

compartments, particularly the vacuole, contain

acids that are released upon tissue

homogenization.[1] To counteract this, add a

buffering agent to your extraction solvent. A

small amount of magnesium carbonate (MgCO₃)

or calcium carbonate (CaCO₃) can be added to

neutralize acids.[2] Alternatively, use a buffered

solvent system, such as 80% acetone

containing 20% (v/v) Tris-HCl at pH 8.[3]

High Temperature

Heat accelerates the rate of chlorophyll

degradation.[4][5] Perform the entire extraction

process on ice or in a cold room (4°C).[6] If

using sonication, use short bursts and keep the

sample submerged in an ice bath to dissipate

heat.[7]

Light Exposure

Chlorophyll is light-sensitive, and exposure to

light can cause photodegradation.[8] Conduct

the extraction procedure under subdued or

green light.[7][9] Wrap extraction tubes and

storage containers in aluminum foil to protect

them from light.

Enzymatic Degradation

The enzyme chlorophyllase, present in plant

tissues, can catalyze the removal of the phytol

tail from chlorophyll, which can be a step in the

degradation pathway. Briefly boiling the leaves

for a few seconds before extraction can

inactivate this enzyme.[3]

Extended Extraction Time

Prolonged exposure to solvents, even under

ideal conditions, can lead to some degradation.

Optimize your extraction time to be as short as

possible while still ensuring complete extraction.
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Frequently Asked Questions (FAQs)
Q1: What is the chemical difference between chlorophyll a and pheophytin a?

The primary difference is the central ion in the porphyrin ring. Chlorophyll a has a magnesium

ion (Mg²⁺), which is essential for its green color and photosynthetic function.[10][11]

Pheophytin a is formed when this magnesium ion is displaced by two hydrogen ions, typically

under acidic conditions.[12] This structural change results in a color shift from bright green to

olive-brown.

Q2: How do acidic conditions cause the degradation of chlorophyll a?

The acidic environment provides hydrogen ions (H⁺) that displace the central magnesium ion

(Mg²⁺) from the porphyrin ring of the chlorophyll a molecule. This process, known as

pheophytinization, is the primary pathway for chlorophyll a degradation during extraction.[1]

Q3: What is the role of magnesium carbonate (MgCO₃) in preventing degradation?

Magnesium carbonate is a weak base that acts as a buffering agent.[2] When added to the

extraction solvent, it neutralizes any acids released from the plant tissue, thereby maintaining a

neutral or slightly alkaline pH and preventing the displacement of the magnesium ion from the

chlorophyll a molecule.[2]

Q4: Are there alternative solvents to acetone that are less prone to causing degradation?

Yes, N,N-dimethylformamide (DMF) has been shown to be an effective solvent for chlorophyll

extraction and can be more stable than acetone.[13][14][15] Methanol has also been reported

to be an efficient solvent.[12] However, the choice of solvent may depend on the specific plant

material and the downstream application. For example, DMF may not be as effective for thicker

leaves.

Q5: How does temperature affect the rate of chlorophyll a degradation?

The degradation of chlorophyll a is a chemical reaction, and like most chemical reactions, its

rate increases with temperature.[4][5] Higher temperatures provide the activation energy

needed for the displacement of the magnesium ion, leading to a faster conversion to
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pheophytin. Therefore, maintaining low temperatures throughout the extraction process is

crucial.

Q6: Can antioxidants like ascorbic acid help prevent degradation?

Yes, ascorbic acid (vitamin C) can help protect chlorophyll from oxidative degradation.[16][17]

While the primary degradation pathway to pheophytin is acid-catalyzed, oxidative processes

can also contribute to chlorophyll breakdown. Ascorbic acid can scavenge reactive oxygen

species and help maintain the integrity of the chlorophyll molecule.

Quantitative Data Summary
The following tables summarize the impact of various factors on chlorophyll a stability during

extraction.

Table 1: Effect of Solvent on Chlorophyll a Extraction Efficiency

Solvent
Relative Chlorophyll a
Yield (%)

Notes

80% Acetone 100

Standard method, but can lead

to degradation without

buffering.

100% Methanol ~110-120
Often shows higher extraction

efficiency than acetone.[1]

Ethanol ~90-100
Comparable to acetone, but

can also cause degradation.[1]

N,N-Dimethylformamide (DMF) ~105-115
Good for stability, especially for

certain plant types.[18]

Note: Relative yields can vary depending on the plant species and extraction protocol.

Table 2: Influence of Temperature on Chlorophyll a Degradation in Green Peas
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Temperature (°C) Half-life (t₁/₂) of Chlorophyll a (minutes)

70 35.91

80 31.08

90 15.68

100 10.00

Data adapted from Erge et al. (2008).[5] This table illustrates the significant increase in the rate

of degradation with increasing temperature.

Table 3: Impact of pH on Chlorophyll a Degradation Rate

pH Relative Degradation Rate Constant (k)

4.0 High

5.0 Moderate

6.0 Low

7.0 Very Low

This table provides a qualitative summary. The degradation rate of chlorophyll a is significantly

higher under acidic conditions (lower pH).

Experimental Protocols
Protocol 1: Standard Chlorophyll a Extraction with Magnesium Carbonate

This protocol is a standard method for extracting chlorophyll a while minimizing degradation to

pheophytin a.

Materials:

Fresh plant tissue

80% Acetone (v/v in deionized water)
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Magnesium carbonate (MgCO₃)

Mortar and pestle or homogenizer

Centrifuge and centrifuge tubes

Spectrophotometer

Ice bucket

Procedure:

Weigh out a known amount of fresh plant tissue (e.g., 100 mg).

Place the tissue in a pre-chilled mortar and pestle on ice.

Add a small amount of MgCO₃ to the mortar.

Add a small volume of cold 80% acetone and grind the tissue thoroughly until it is a

homogenous slurry.

Transfer the slurry to a centrifuge tube. Rinse the mortar and pestle with additional 80%

acetone and add it to the tube to ensure all the extract is collected.

Bring the final volume to a known amount (e.g., 10 mL) with 80% acetone.

Cap the tube, wrap it in aluminum foil, and centrifuge at 5,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean tube for spectrophotometric analysis.

Measure the absorbance at 663 nm and 645 nm to determine chlorophyll a concentration. To

determine pheophytin a, acidify the extract with a small amount of dilute HCl and re-read the

absorbance at 665 nm and 750 nm.[19][20]

Protocol 2: Chlorophyll a Extraction using N,N-Dimethylformamide (DMF)

This method is particularly useful for tissues with low chlorophyll content and offers good

stability.
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Materials:

Fresh plant tissue

N,N-Dimethylformamide (DMF)

Vials with screw caps

Spectrophotometer

Procedure:

Weigh a known amount of fresh plant tissue (e.g., 50 mg).

Place the intact or minimally cut tissue into a vial.

Add a known volume of DMF (e.g., 5 mL).

Cap the vial tightly and wrap it in aluminum foil.

Incubate at 4°C for 24-48 hours, or until the tissue is white.

After incubation, carefully remove the tissue debris.

Use the DMF extract directly for spectrophotometric analysis.

Measure the absorbance at 664.5 nm and 647 nm to determine chlorophyll a concentration.

[13]
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Caption: Chlorophyll a degradation pathway to pheophytin a.
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Start: Fresh Plant Tissue

Step 1: Inactivate Enzymes
(Optional: Brief Boiling)

Step 2: Homogenization
(On Ice, Subdued Light)

Step 3: Solvent Addition
(Cold, Buffered with MgCO₃ or Tris)

Step 4: Extraction
(Cold, Dark)

Step 5: Clarification
(Centrifugation at 4°C)

End: Stable Chlorophyll a Extract

Click to download full resolution via product page

Caption: Recommended workflow to prevent chlorophyll a degradation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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